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Compound of Interest

Compound Name: JQKD82 dihydrochloride

Cat. No.: B10823712 Get Quote

JQKD82 Dihydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding JQKD82 dihydrochloride, focusing on

potential lot-to-lot variability and robust quality control practices.

Frequently Asked Questions (FAQs)
Q1: What is JQKD82 dihydrochloride and what is its primary mechanism of action?

A1: JQKD82 dihydrochloride is a cell-permeable, selective inhibitor of lysine demethylase 5

(KDM5).[1] It has demonstrated selectivity for the KDM5A isoform over other KDM5 isoforms.[1]

The primary mechanism of action involves the inhibition of KDM5, which leads to the

hypermethylation of histone H3 lysine 4 trimethylation (H3K4me3), a marker associated with

active gene transcription.[2] This activity has been shown to downregulate MYC targets and

suppress the growth of multiple myeloma cells.[1]

Q2: What are the recommended storage and handling conditions for JQKD82
dihydrochloride?

A2: JQKD82 dihydrochloride should be stored at -20°C.[1] For stock solutions, it is

recommended to store them at -80°C for up to six months or at -20°C for up to one month.[3] It
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is advisable to prepare working solutions for in vivo experiments fresh on the same day of use.

[3] Always refer to the Certificate of Analysis (CoA) for lot-specific storage recommendations.[4]

Q3: What is the typical purity of JQKD82 dihydrochloride?

A3: Commercially available JQKD82 dihydrochloride is typically supplied with a purity of

≥98%, as determined by High-Performance Liquid Chromatography (HPLC).[1]

Q4: How can I be sure of the quality and consistency of a new lot of JQKD82
dihydrochloride?

A4: It is crucial to obtain the lot-specific Certificate of Analysis (CoA) from the supplier. This

document provides detailed information on the purity, identity, and other quality control

parameters for that specific batch. For critical experiments, it is also recommended to perform

in-house quality control checks.

Troubleshooting Guide
Issue 1: Inconsistent or unexpected experimental results between different lots of JQKD82
dihydrochloride.

Potential Cause: Lot-to-lot variability in purity, isomeric composition, or the presence of

residual solvents or impurities. Although reputable suppliers adhere to strict quality control,

minor variations can occur.[5][6]

Troubleshooting Steps:

Compare Certificates of Analysis (CoA): Carefully review the CoAs for each lot used. Look

for any reported differences in purity, appearance, or other analytical data.

In-house Analytical Verification: If possible, perform an independent analysis of the

different lots. Techniques like HPLC can confirm purity, while Mass Spectrometry can

verify the molecular weight.

Functional Assay Validation: Before use in a large-scale or critical experiment, test each

new lot in a small-scale functional assay to confirm its activity and potency (e.g., a cell-
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based assay measuring MYC target gene expression or cell viability). Compare the results

with those from a previously validated lot.

Solubility Check: Ensure that each lot dissolves as expected according to the supplier's

datasheet. Incomplete dissolution can lead to lower effective concentrations.

Issue 2: Reduced or no activity of JQKD82 dihydrochloride in an experiment.

Potential Cause: Degradation of the compound due to improper storage or handling, or

incorrect preparation of the stock solution.

Troubleshooting Steps:

Verify Storage Conditions: Confirm that the compound has been stored at the

recommended temperature of -20°C for the solid and appropriate temperatures for stock

solutions.[3]

Check Solution Preparation: Review the calculations and procedures used to prepare the

stock solution. Ensure the correct solvent (typically DMSO) was used and that the

compound was fully dissolved.

Use a Freshly Prepared Solution: If the stock solution is old, prepare a fresh one from the

solid compound and re-run the experiment. For in vivo studies, it is recommended to

prepare solutions fresh daily.[3]

Perform a Positive Control: Include a positive control in your experiment that is known to

be affected by KDM5 inhibition to ensure the experimental system is working correctly.

Quantitative Data Summary
Table 1: General Specifications of JQKD82 Dihydrochloride
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Parameter Value Source

Molecular Weight 573.56 g/mol

Formula C₂₇H₄₀N₄O₅·2HCl

Purity ≥98% (by HPLC) [1]

Storage Temperature -20°C [1]

CAS Number 2863635-05-4

Table 2: Solubility of JQKD82 Dihydrochloride

Solvent Maximum Concentration Source

DMSO 50 mM (28.68 mg/mL) [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Acclimatization: Allow the vial of JQKD82 dihydrochloride to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh a specific amount of the compound. For example, to prepare 1

mL of a 10 mM stock solution, you would need 5.7356 mg of JQKD82 dihydrochloride
(based on a molecular weight of 573.56 g/mol ). Note: Refer to the lot-specific molecular

weight on the CoA as it may vary due to hydration.

Dissolution: Add the appropriate volume of high-purity DMSO to the solid compound. For

5.7356 mg, this would be 1 mL.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.[3]

Protocol 2: In Vitro Cell Growth Inhibition Assay
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Cell Plating: Seed multiple myeloma cells (e.g., MM.1S) in a 96-well plate at a predetermined

density and allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of JQKD82 dihydrochloride from your stock

solution in the appropriate cell culture medium. Add the dilutions to the cells. Include a

vehicle control (DMSO-treated cells).

Incubation: Incubate the cells for a specified period (e.g., 1 to 5 days).[7]

Viability Assessment: Measure cell viability using a standard method such as an MTS or

MTT assay.

Data Analysis: Plot the cell viability against the log of the JQKD82 dihydrochloride
concentration and determine the IC₅₀ value (the concentration that inhibits cell growth by

50%). The reported IC₅₀ for MM.1S cells is 0.42 µmol/L.[1]

Visualizations
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Caption: Workflow for validating a new lot of JQKD82 dihydrochloride.
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Caption: Simplified signaling pathway of JQKD82 dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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